An In-depth Technical Guide to Triethylene Glycol Monoethyl Ether (CAS 112-50-5) for Researchers and Drug Development Professionals
An In-depth Technical Guide to Triethylene Glycol Monoethyl Ether (CAS 112-50-5) for Researchers and Drug Development Professionals
An Overview of a Versatile Excipient and Solvent
Triethylene glycol monoethyl ether (TGEE), identified by its CAS number 112-50-5, is a high-boiling, colorless, and nearly odorless liquid belonging to the glycol ether family.[1][2] Its unique chemical structure, featuring both ether and alcohol functionalities, imparts a desirable combination of properties, including excellent solvency for a wide range of substances, complete miscibility with water and many organic solvents, and low volatility.[3] These characteristics have led to its widespread use in various industrial applications, and more importantly for the intended audience, in the pharmaceutical and research sectors.
In the realm of drug development, TGEE serves as a versatile excipient, solvent, and penetration enhancer.[4] It is utilized in the formulation of oral, topical, and injectable drug products to improve the solubility and bioavailability of active pharmaceutical ingredients (APIs). Its ability to dissolve both polar and non-polar compounds makes it a valuable tool for formulation scientists grappling with poorly soluble drug candidates. Furthermore, its role as a penetration enhancer in transdermal drug delivery systems is of significant interest, as it can facilitate the transport of therapeutic agents across the skin barrier.[5]
This technical guide provides a comprehensive overview of the core properties, applications, and relevant experimental methodologies of triethylene glycol monoethyl ether for researchers, scientists, and drug development professionals.
Core Physicochemical and Toxicological Properties
A thorough understanding of the physicochemical and toxicological properties of an excipient is paramount in drug formulation and development. The following tables summarize key quantitative data for triethylene glycol monoethyl ether.
Physicochemical Properties
| Property | Value | Reference(s) |
| CAS Number | 112-50-5 | [2] |
| Molecular Formula | C8H18O4 | [2] |
| Molecular Weight | 178.23 g/mol | [2] |
| Appearance | Colorless liquid | |
| Odor | Odorless to mild | [2] |
| Boiling Point | 255-256 °C | [6] |
| Melting Point | -19 °C | [6] |
| Density | 1.020 g/mL at 25 °C | [2] |
| Flash Point | 135 °C (open cup) | [6] |
| Solubility | Miscible with water, ethanol, acetone, and most organic solvents. | [2] |
| Vapor Pressure | 0.3 Pa at 20 °C | [6] |
| logP (Octanol/Water Partition Coefficient) | -0.79 to -0.15 | [7] |
Toxicological Data
| Parameter | Value | Species | Route | Reference(s) |
| LD50 (Acute Oral) | 10.61 g/kg | Rat | Oral | [8] |
| LD50 (Acute Dermal) | 8.2 g/kg (equivalent to 8 mL/kg) | Rabbit | Dermal | [2] |
| LC50 (Acute Inhalation) | > 5240 mg/m³ (for the related DEGEE) | Rat | Inhalation | [9] |
| Skin Irritation | Mild irritant | Rabbit | Dermal | [7] |
| Eye Irritation | Mild irritant | Rabbit | Ocular | [7] |
Applications in Research and Drug Development
Triethylene glycol monoethyl ether's unique properties make it a valuable tool in various research and drug development applications.
Solvent for In Vitro and In Vivo Studies
Due to its broad solvency and miscibility with aqueous and organic media, TGEE is an effective solvent for a wide range of APIs and research compounds. It can be used to prepare stock solutions for in vitro assays, such as cell-based assays and enzyme kinetics studies. Its low volatility is an advantage in these experimental setups, as it minimizes changes in concentration due to evaporation. For in vivo studies, it can be a component of vehicle formulations for oral, topical, or parenteral administration, particularly for compounds with poor water solubility.
Penetration Enhancer in Transdermal Drug Delivery
TGEE and its close relative, diethylene glycol monoethyl ether (DEGEE, often marketed as Transcutol®), are recognized for their ability to enhance the permeation of drugs through the skin.[5][10] The proposed mechanism involves the solubilization of the drug within the vehicle and the subsequent transport of the drug-solvent complex across the stratum corneum.[5] This makes TGEE a promising excipient for the development of transdermal patches, gels, and creams.
Formulation of Nanoparticles and Microemulsions
TGEE can be used as a solvent and co-solvent in the preparation of drug delivery systems such as nanoparticles and microemulsions. These formulations can protect the encapsulated drug from degradation, control its release profile, and improve its therapeutic efficacy. While specific protocols for TGEE are not abundant in the literature, methods developed for similar glycol ethers, such as tetraethylene glycol monoethyl ether, in nanoparticle synthesis can be adapted.[1]
Experimental Protocols
The following sections provide detailed methodologies for key experiments involving triethylene glycol monoethyl ether.
Preparation of a Stock Solution for In Vitro Assays
Objective: To prepare a high-concentration stock solution of a poorly water-soluble compound for use in cell culture experiments.
Materials:
-
Triethylene glycol monoethyl ether (CAS 112-50-5), high purity
-
Test compound (e.g., a hydrophobic drug)
-
Sterile, amber glass vials
-
Sterile, positive displacement pipette or calibrated glass syringe
-
Vortex mixer
-
Analytical balance
Protocol:
-
Determine the desired concentration of the stock solution (e.g., 10 mM).
-
Calculate the mass of the test compound required to achieve this concentration in a specific volume of TGEE.
-
Accurately weigh the test compound using an analytical balance and transfer it to a sterile amber glass vial.
-
Using a positive displacement pipette or a calibrated glass syringe, add the calculated volume of TGEE to the vial.
-
Tightly cap the vial and vortex the mixture until the compound is completely dissolved. Gentle warming may be applied if necessary, but the stability of the compound at elevated temperatures should be considered.
-
Store the stock solution at an appropriate temperature (e.g., -20°C or -80°C) and protected from light.
-
Before use, the stock solution should be thawed and vortexed to ensure homogeneity. The final concentration of TGEE in the cell culture medium should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same concentration of TGEE) should always be included in the experiment.
In Vitro Cytotoxicity Assessment using MTT Assay
Objective: To determine the cytotoxic potential of triethylene glycol monoethyl ether on a specific cell line.
Materials:
-
Human cell line (e.g., HEK293, HaCaT)
-
Complete cell culture medium (e.g., DMEM with 10% FBS)
-
Triethylene glycol monoethyl ether (CAS 112-50-5), sterile-filtered
-
Phosphate-buffered saline (PBS), sterile
-
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
-
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)
-
96-well cell culture plates
-
Multichannel pipette
-
Microplate reader
Protocol:
-
Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours to allow for cell attachment.
-
Prepare serial dilutions of TGEE in complete cell culture medium to achieve the desired final concentrations (e.g., ranging from 0.1% to 10% v/v).
-
After 24 hours, remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of TGEE. Include wells with medium only (blank) and cells in medium without TGEE (negative control).
-
Incubate the plate for 24, 48, or 72 hours.
-
After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing the viable cells to reduce the MTT to formazan crystals.
-
After the incubation with MTT, add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.
-
Measure the absorbance at 570 nm using a microplate reader.
-
Calculate the cell viability as a percentage of the negative control after subtracting the blank absorbance.
Formulation of Gold Nanoparticles (Adapted from a Protocol for a Related Glycol Ether)
Objective: To synthesize gold nanoparticles using triethylene glycol monoethyl ether as a solvent and reducing agent. This protocol is adapted from a method using tetraethylene glycol monoethyl ether and would require optimization for TGEE.[1]
Materials:
-
Gold(III) chloride trihydrate (HAuCl₄·3H₂O)
-
Triethylene glycol monoethyl ether (CAS 112-50-5)
-
Deionized water
-
Ethanol
-
Three-neck round-bottom flask
-
Condenser
-
Magnetic stirrer with a heating plate
-
Syringe
Protocol:
-
In a three-neck round-bottom flask equipped with a condenser and a magnetic stirrer, add 20 mL of TGEE.
-
Heat the TGEE to a specific temperature (e.g., starting with 120°C, subject to optimization) with vigorous stirring.
-
Prepare a 10 mM aqueous solution of HAuCl₄·3H₂O.
-
Rapidly inject 1 mL of the HAuCl₄ solution into the hot TGEE.
-
Observe the color change of the solution from yellow to ruby red, which indicates the formation of gold nanoparticles.
-
Maintain the reaction temperature for 30-60 minutes to ensure the completion of the reaction and stabilization of the nanoparticles.
-
Allow the solution to cool to room temperature.
-
Purify the resulting gold nanoparticles by repeated centrifugation and resuspension in ethanol or water to remove excess TGEE and unreacted precursors.
Visualizations
Experimental Workflow: Gold Nanoparticle Synthesis
Caption: Workflow for the synthesis of gold nanoparticles using TGEE.
Logical Relationship: Role as a Dermal Penetration Enhancer
Caption: TGEE enhances dermal drug delivery.
Potential Cellular Impact: A Generalized View
While direct evidence of triethylene glycol monoethyl ether's interaction with specific signaling pathways is limited, high concentrations of xenobiotics can induce cellular stress and cytotoxicity. The following diagram illustrates a generalized pathway of cellular response to chemical-induced stress, which could be relevant in toxicological assessments of TGEE at high concentrations. It is important to note that the specific pathways activated by TGEE have not been elucidated. A related compound, triethylene glycol dimethacrylate, has been shown to cause cell cycle delays.
Caption: Generalized cellular response to chemical stress.
Conclusion
Triethylene glycol monoethyl ether (CAS 112-50-5) is a valuable and versatile compound for researchers and drug development professionals. Its excellent solvency, miscibility, and low toxicity profile make it a suitable excipient and solvent for a wide array of pharmaceutical formulations. Its role as a penetration enhancer in transdermal drug delivery and its potential application in the synthesis of nanoparticle-based drug carriers highlight its importance in modern drug development. While further research is needed to fully elucidate its interactions at the cellular and molecular level, the existing data supports its continued use as a safe and effective component in pharmaceutical research and development. As with any excipient, careful consideration of its physicochemical properties and potential for toxicity at high concentrations is essential for its successful and safe application.
References
- 1. benchchem.com [benchchem.com]
- 2. Triethylene glycol monoethyl ether | C8H18O4 | CID 8190 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. solubilityofthings.com [solubilityofthings.com]
- 4. Progress in Topical and Transdermal Drug Delivery Research—Focus on Nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]
- 5. The effect of diethylene glycol monoethyl ether as a vehicle for topical delivery of ivermectin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. ICSC 0718 - TRIETHYLENE GLYCOL MONOETHYL ETHER [inchem.org]
- 7. datasheets.scbt.com [datasheets.scbt.com]
- 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
- 9. ec.europa.eu [ec.europa.eu]
- 10. researchgate.net [researchgate.net]
